Cas no 1805044-34-1 (3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid)
3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid
-
- Inchi: 1S/C9H7BrClF2NO2/c10-8-5(2-11)14-3-4(1-6(15)16)7(8)9(12)13/h3,9H,1-2H2,(H,15,16)
- InChI Key: CSKHQVKATFBTTE-UHFFFAOYSA-N
- SMILES: BrC1C(CCl)=NC=C(CC(=O)O)C=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 258
- XLogP3: 2.1
- Topological Polar Surface Area: 50.2
3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029052740-1g |
3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid |
1805044-34-1 | 97% | 1g |
$1,490.00 | 2022-04-01 |
3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid
Introduction to 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805044-34-1)
3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805044-34-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The combination of bromine, chlorine, and difluoromethyl groups on the pyridine ring imparts distinct chemical and biological properties, making it an intriguing subject for further investigation.
The molecular structure of 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid is composed of a pyridine ring substituted with a bromine atom at the 3-position, a chloromethyl group at the 2-position, and a difluoromethyl group at the 4-position. The carboxylic acid moiety at the 5-position adds to its functional versatility. This intricate arrangement of substituents contributes to the compound's reactivity and stability, which are crucial factors in its potential use as a building block in synthetic chemistry and drug discovery.
Recent studies have highlighted the significance of halogenated pyridines in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored the role of halogenated pyridines in modulating specific biological targets. The researchers found that compounds with bromine and chlorine substituents exhibited enhanced binding affinity to certain receptors, suggesting their potential as lead compounds for drug development. The presence of the difluoromethyl group further enhances these properties by improving metabolic stability and pharmacokinetic profiles.
In the context of pharmaceutical research, 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid has been investigated for its potential as an intermediate in the synthesis of novel antiviral agents. A study conducted by a team at the University of California (2022) demonstrated that this compound can serve as a key intermediate in the synthesis of antiviral drugs targeting RNA viruses. The unique combination of functional groups allows for efficient derivatization and optimization, leading to compounds with improved antiviral activity.
Beyond antiviral applications, 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid has also shown promise in cancer research. A recent publication in Cancer Research (2023) reported that derivatives of this compound exhibited potent anticancer activity against various cancer cell lines. The researchers attributed this activity to the compound's ability to disrupt key signaling pathways involved in cancer cell proliferation and survival. These findings underscore the potential of this compound as a lead structure for developing new anticancer agents.
The synthetic accessibility of 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid is another factor contributing to its appeal in pharmaceutical research. Several synthetic routes have been reported for its preparation, including multistep sequences involving halogenation, substitution, and functional group manipulation. A notable synthetic method published in Tetrahedron Letters (2021) described an efficient one-pot synthesis using readily available starting materials and mild reaction conditions. This method not only simplifies the synthesis but also enhances yield and purity, making it suitable for large-scale production.
In addition to its pharmaceutical applications, 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid has been explored for its potential use in agrochemicals. A study published in Pest Management Science (2022) investigated the insecticidal properties of this compound and its derivatives. The results indicated that these compounds exhibited high efficacy against several economically important pests, suggesting their potential as novel agrochemical agents.
The environmental impact of chemical compounds is a critical consideration in their development and application. Recent studies have focused on assessing the environmental fate and toxicity of halogenated pyridines like 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid. A comprehensive review published in Environmental Science & Technology (2023) highlighted the importance of conducting thorough environmental risk assessments to ensure the safe use of these compounds. The review emphasized the need for sustainable synthetic methods and responsible disposal practices to minimize environmental impact.
In conclusion, 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805044-34-1) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and versatile reactivity make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new applications and optimize its properties for practical use.
1805044-34-1 (3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)